Cas no 2228211-56-9 (2-(2,6-dichloropyridin-4-yl)prop-2-enoic acid)

• Product Name: 2-(2,6-dichloropyridin-4-yl)prop-2-enoic acid
• CAS No: 2228211-56-9
• MF: C₈H₅Cl₂NO₂
• MW: 218.036800146103
• CID: 6319452
• PubChem ID: 165843188
• Update Time: 2025-05-23

2-(2,6-dichloropyridin-4-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-dichloropyridin-4-yl)prop-2-enoic acid
• 2228211-56-9
• EN300-1977981

• Inchi： 1S/C8H5Cl2NO2/c1-4(8(12)13)5-2-6(9)11-7(10)3-5/h2-3H,1H2,(H,12,13)
• InChI Key： HMFLMZPRHMZEBP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(N=1)Cl)C(=C)C(=O)O

Computed Properties

• Exact Mass: 216.9697338g/mol
• Monoisotopic Mass: 216.9697338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-(2,6-dichloropyridin-4-yl)prop-2-enoic acid

Introduction to 2-(2,6-Dichloropyridin-4-yl)prop-2-enoic Acid (CAS No. 2228211-56-9)

2-(2,6-Dichloropyridin-4-yl)prop-2-enoic acid, identified by the CAS number 2228211-56-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridine derivatives and exhibits unique structural and functional properties that make it a valuable subject for research and development. The molecule consists of a pyridine ring substituted with two chlorine atoms at positions 2 and 6, and a propenoic acid group attached at position 4. This configuration imparts distinct electronic and steric characteristics to the molecule, which are crucial for its potential applications.

The synthesis of 2-(2,6-dichloropyridin-4-yl)prop-enoic acid involves a series of well-established organic reactions. The starting material is typically a substituted pyridine derivative, which undergoes chlorination to introduce the chlorine atoms at positions 2 and 6. Subsequent steps involve the introduction of the propenoic acid group through methods such as nucleophilic substitution or coupling reactions. The optimization of these steps is critical to achieving high yields and purity of the final product.

Recent studies have highlighted the potential of cas no 22 8 1 -56-9-related compounds in various therapeutic areas. For instance, researchers have explored its role as a potential lead compound in drug discovery, particularly in the development of anti-inflammatory and anti-cancer agents. The compound's ability to modulate specific cellular pathways makes it a promising candidate for further investigation.

In addition to its pharmacological applications, cas no 33--related compounds have also found utility in agrochemicals. The presence of chlorine atoms in the pyridine ring enhances the compound's stability and bioactivity, making it suitable for use as a pesticide or herbicide. Recent advancements in green chemistry have led to the development of more sustainable synthesis methods for these compounds, reducing their environmental footprint while maintaining their efficacy.

The structural versatility of cas no 33--related compounds has also made them valuable in materials science. For example, they can be incorporated into polymer systems to enhance their thermal stability and mechanical properties. This has opened new avenues for their application in advanced materials such as high-performance polymers and composites.

In terms of safety and environmental impact, studies have shown that cas no 33--related compounds exhibit moderate toxicity profiles under controlled conditions. However, their environmental persistence and bioaccumulation potential require careful consideration during their use and disposal. Regulatory agencies continue to monitor these aspects to ensure compliance with safety standards.

The ongoing research into cas no 33--related compounds underscores their importance in modern chemistry. As new applications emerge and synthesis methods improve, this compound is expected to play an increasingly significant role in various industries. Its unique combination of structural features and functional properties positions it as a key player in both academic research and industrial development.